Cas no 1564903-04-3 (5-amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one
• CAS No: 1564903-04-3
• MF: C₁₀H₁₁N₃OS
• MW: 221.278840303421
• CID: 6120440
• PubChem ID: 112640535
• Update Time: 2025-10-24

5-amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one
• 1564903-04-3
• 5-amino-4-methyl-1-[(1,3-thiazol-5-yl)methyl]-1,2-dihydropyridin-2-one
• EN300-1109359

• Inchi： 1S/C10H11N3OS/c1-7-2-10(14)13(5-9(7)11)4-8-3-12-6-15-8/h2-3,5-6H,4,11H2,1H3
• InChI Key： DWIVUYBLLLQVNQ-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CN1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 221.06228316g/mol
• Monoisotopic Mass: 221.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.5Ų

Additional information on 5-amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one

5-Amino-4-Methyl-1-(1,3-Thiazol-5-Yl)Methyl-1,2-Dihydropyridin-2-One: A Comprehensive Overview

The compound with CAS No. 1564903-04-3, known as 5-amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role as calcium channel blockers and their applications in treating cardiovascular diseases. The presence of the thiazole ring and the amino group in its structure introduces unique chemical properties and potential biological activities that make it a subject of extensive research.

5-Amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one is characterized by its rigid bicyclic framework, which is composed of a dihydropyridine ring fused with a thiazole moiety. The dihydropyridine ring is a six-membered ring with two double bonds and two adjacent single bonds, creating a partially saturated structure that is highly reactive. The thiazole ring, on the other hand, is a five-membered heterocycle containing sulfur and nitrogen atoms, contributing to the molecule's stability and bioavailability. The methyl group at position 4 and the amino group at position 5 further enhance the molecule's functional diversity.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced synthetic techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have enabled researchers to optimize the yield and purity of 5-amino-4-methyl-1-(1,3-thiazol-5-yl)methyl-1,2-dihydropyridin-2-one, making it more accessible for further biological evaluations. The compound has been subjected to various spectroscopic analyses, including NMR and IR spectroscopy, to confirm its structural integrity and functional group assignments.

The biological activity of 5-amino-4-methyl-1-(1,3-thiazol-5-yL)methyl-dihydropyridinone has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit key inflammatory pathways such as COX enzymes and NF-kB signaling. Additionally, this compound has shown promise in modulating oxidative stress pathways, making it a candidate for treating neurodegenerative diseases such as Alzheimer's disease.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored the use of 5-amino-dihydro-pyridinone derivatives as carriers for targeted drug delivery due to their ability to encapsulate hydrophobic drugs within their hydrophobic pockets. This property not only enhances drug solubility but also improves bioavailability by protecting drugs from enzymatic degradation.

Furthermore, computational studies using molecular docking and dynamic simulations have provided insights into the binding modes of 5-amino-dihydro-pyridinone derivatives with various therapeutic targets. These studies have revealed that the compound can interact with G-protein coupled receptors (GPCRs) through its thiazole moiety, suggesting potential applications in treating conditions mediated by GPCR signaling.

In conclusion, CAS No. 1564903 - 04 - 3, or 5-amino-dihydro-pyridinone, represents a significant advancement in medicinal chemistry due to its versatile structure and diverse biological activities. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring novel therapeutic applications, this compound holds immense potential in addressing unmet medical needs across various therapeutic areas.